(3R,2S)-2,3-Diaminobutyric acid 2HCl

Specification

• CAS No.: 215652-51-0
• Molecular Formula: C4H12Cl2N2O2
• Molecular Weight: 191.05 g/mol
• IUPAC Name: [(1S,2R)-1-azaniumyl-1-carboxypropan-2-yl]azanium;dichloride
• Standard InChI: InChI=1S/C4H10N2O2.2ClH/c1-2(5)3(6)4(7)8;;/h2-3H,5-6H2,1H3,(H,7,8);2*1H/t2-,3+;;/m1../s1
• Standard InChI Key: DOZGWJGZHSTDJL-OTUWWBTESA-N
• Isomeric SMILES: C[C@H]([C@@H](C(=O)O)[NH3+])[NH3+].[Cl-].[Cl-]
• SMILES: CC(C(C(=O)O)[NH3+])[NH3+].[Cl-].[Cl-]
• Canonical SMILES: CC(C(C(=O)O)[NH3+])[NH3+].[Cl-].[Cl-]

Introduction

Chemical Identity and Basic Properties

(3R,2S)-2,3-Diaminobutyric acid dihydrochloride is an amino acid derivative with two amine groups in specific stereochemical positions. The compound is characterized by the following fundamental properties:

Identification Parameters

The compound's identification parameters provide essential information for its recognition and classification in chemical databases and regulatory systems.

Parameter	Value
CAS Registry Number	215652-51-0
Molecular Formula	C₄H₁₂Cl₂N₂O₂ (or C₄H₁₀N₂O₂·2HCl)
Molecular Weight	191.05628 g/mol
Synonyms	Butanoic acid, 2,3-diamino-, dihydrochloride, (2S,3R)- (9CI); (2S,3R)-2,3-DIAMINO-BUTANOIC ACID DIHYDROCHLORIDE

The compound is officially registered with CAS number 215652-51-0, which uniquely identifies it among chemical substances. Its molecular formula can be represented either as C₄H₁₂Cl₂N₂O₂, showing the total atomic composition, or as C₄H₁₀N₂O₂·2HCl, indicating the amino acid with two molecules of hydrogen chloride.

Physicochemical Properties

While limited specific information is available on the physicochemical properties of this exact stereoisomer, the compound demonstrates these key parameters:

Property	Value
Polar Surface Area (PSA)	89.34000
LogP	1.75010
Physical State	Solid (salt form)
Purity (Commercial)	Up to 99%

The compound's polar surface area and LogP values suggest moderate water solubility combined with some lipophilic character, properties that are important for its biological and pharmacological applications.

Stereochemistry and Structural Characteristics

Stereochemical Configuration

The compound's name, (3R,2S)-2,3-Diaminobutyric acid dihydrochloride, explicitly defines its stereochemical configuration, which is crucial to its chemical identity and biological activity.

The prefix (3R,2S) indicates:

• The carbon at position 3 has an R configuration

• The carbon at position 2 has an S configuration

This specific stereochemistry distinguishes it from other stereoisomers such as the (2S,3S) variant, which has different chemical and potentially different biological properties.

Structural Features

The molecule contains:

• A carboxylic acid group at C-1

• Two amino groups at C-2 and C-3

• A methyl group at C-4

• Two hydrochloride counter-ions

This structure results in a dibasic amino acid dihydrochloride salt, where both amino groups are protonated, creating a positively charged species that is typically more water-soluble than the free amino acid form.

Applications and Industrial Relevance

Agricultural and Industrial Applications

Beyond pharmaceutical applications, the compound has relevance in multiple industrial sectors:

Application Field	Specific Uses
Agricultural	Pesticide synthesis
Chemical Industry	Surfactant production
Polymer Science	Monomer for specialized polymers
Crop Protection	Antifungal agent development

The compound's unique stereochemistry and difunctional amino groups make it valuable as a precursor in the synthesis of various agricultural chemicals and industrial products. Its application in pesticide synthesis may take advantage of its specific biological interactions with target organisms.

Aspect	Details
Price Range	Approximately $11.11/KG (EXW pricing)
Quality Grades	Industrial Grade, Feed Grade, Food Grade, Pharmaceutical Grade
Standard Purity	99%
Packaging Options	25kg/Drum, 25kg/Bag, 200kg/Drum

The compound is produced with various quality grades suitable for different applications, from industrial use to pharmaceutical manufacturing.

Global Distribution

The geographic distribution of suppliers shows a concentration in China, with companies in other regions also offering the product:

Country	Number of Suppliers
China	Predominant (various provinces including Zhejiang, Shaanxi, Shandong)
United States	Limited presence
Europe	Several suppliers (including UK, Germany, Netherlands)
India	Few suppliers
Others	Limited representation in various countries

This distribution pattern indicates that the primary manufacturing capacity for this compound is located in China, with Zhejiang and Shaanxi provinces being particularly significant production centers.

Classification	Detail
GHS Pictogram	GHS07 (Warning)
Signal Word	Warning
Hazard Statements	H315: Causes skin irritation H319: Causes serious eye irritation H335: May cause respiratory irritation

These hazard classifications indicate that the compound can cause irritation to skin, eyes, and the respiratory system, necessitating proper handling procedures.

Precautionary Statements	Recommendations
Prevention	P264: Wash hands thoroughly after handling P280: Wear protective gloves/protective clothing/eye protection/face protection
Response	P302+P352: IF ON SKIN: Wash with plenty of water P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing
Storage	P403+P233: Store in a well-ventilated place. Keep container tightly closed P405: Store locked up

These safety measures are standard for compounds with irritant properties and should be strictly followed when handling the material.

Analytical Considerations

Quality Control Parameters

For commercial and research applications, the following quality control parameters would typically be assessed:

Parameter	Typical Specification
Appearance	White to off-white solid
Purity	≥ 99%
Optical Rotation	Specific to the (3R,2S) configuration
Water Content	Typically < 1.0%
Residual Solvents	According to applicable regulations

These parameters ensure the compound's identity, purity, and suitability for its intended applications.